2-{[(4-methylbenzyl)thio]acetyl}-N-1-naphthylhydrazinecarbothioamide

• IUPAC Name: 1-[[2-[(4-methylphenyl)methylsulfanyl]acetyl]amino]-3-naphthalen-1-ylthiourea
• InChI: InChI=1S/C21H21N3OS2/c1-15-9-11-16(12-10-15)13-27-14-20(25)23-24-21(26)22-19-8-4-6-17-5-2-3-7-18(17)19/h2-12H,13-14H2,1H3,(H,23,25)(H2,22,24,26)
• InChI Key: PKZSAOZWVZRQCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSCC(=O)NNC(=S)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C21H21N3OS2
• Molecular Weight: 395.5 g/mol

Description

2-{[(4-methylbenzyl)thio]acetyl}-N-1-naphthylhydrazinecarbothioamide is a useful research compound. Its molecular formula is C21H21N3OS2 and its molecular weight is 395.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 395.11260465 g/mol and the complexity rating of the compound is 494. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Pharmacological Potential

Research on compounds structurally related to 2-{[(4-methylbenzyl)thio]acetyl}-N-1-naphthylhydrazinecarbothioamide has focused on their synthesis and potential pharmacological applications. For instance, Abdel-Wahab et al. (2008) synthesized a series of thiosemicarbazides, triazoles, and Schiff bases, examining their antihypertensive α-blocking activity. These compounds demonstrated significant activity with low toxicity, indicating their potential as therapeutic agents in managing hypertension (Abdel-Wahab, Mohamed, Amr, & Abdalla, 2008).

Antimicrobial Activity

Zenghe Liu (2015) explored the antimicrobial properties of chloro- and fluoro-substituted thiocarboxyhydrazones, including compounds with structural similarities to the subject chemical. These compounds were found to be effective against certain bacterial strains, suggesting their potential in developing new antimicrobial agents (Liu, 2015).

Corrosion Inhibition

F. H. Zaidon et al. (2021) conducted a study on benzaldehyde thiosemicarbazone derivatives as corrosion inhibitors for mild steel in acidic media. These derivatives, including compounds analogous to this compound, showed high efficiency in protecting metal surfaces from corrosion, highlighting their industrial application in corrosion prevention (Zaidon, Kassim, Zaki, Embong, Anouar, & Hashim, 2021).